Cas no 1152513-19-3 ((3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol)

• Product Name: (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol
• CAS No: 1152513-19-3
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• MDL: MFCD10694852
• CID: 4561059
• PubChem ID: 43121028
• Update Time: 2025-06-08

(3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol
• Benzenemethanol, 3-fluoro-4-(4-methyl-1-piperazinyl)-
• Z362021624
• CHEMBL3467502
• AS-40982
• 1152513-19-3
• SCHEMBL14922289
• AB87353
• EN300-50121
• AKOS005205281
• MFCD10694852
• CS-0441382
• [3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]methanol

• MDL： MFCD10694852
• Inchi： 1S/C12H17FN2O/c1-14-4-6-15(7-5-14)12-3-2-10(9-16)8-11(12)13/h2-3,8,16H,4-7,9H2,1H3
• InChI Key： ZASYEYNRJJRDFF-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(N2CCN(C)CC2)C(F)=C1

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol

Research Briefing on (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol (CAS: 1152513-19-3) in Chemical Biology and Pharmaceutical Applications

The compound (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol (CAS: 1152513-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated phenyl ring and a methylpiperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully utilized (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The presence of the fluorine atom enhances the compound's binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases. The results demonstrated significant activity against a subset of kinases, with IC50 values in the low micromolar range. These findings suggest that (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol could serve as a lead compound for the development of novel kinase inhibitors with improved selectivity and efficacy.

Another noteworthy application of this compound is in the field of neuropharmacology. Preliminary studies have indicated its potential as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This opens up possibilities for its use in treating neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol has also been optimized in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound. These improvements are crucial for scaling up production and ensuring its availability for further research and development.

In conclusion, (3-fluoro-4-(4-Methylpiperazin-1-yl)phenyl)Methanol (CAS: 1152513-19-3) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural properties and broad pharmacological activities make it a valuable candidate for drug discovery and development. Continued research efforts are expected to uncover additional applications and optimize its therapeutic potential.